5-Bromo-N,N-dimethylpyridin-3-amine
Cat. No. B1292488
M. Wt: 201.06 g/mol
InChI Key: ORIMPJHDGVFITH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Br:1][c:2]1[cH:3][n:4][cH:5][c:6]([Br:7])[cH:8]1.[CH3:15][N:16]([CH3:17])[Cl:18].[K+:10].[K+:9].[O-:11][C:12]([O-:13])=[O:14].[O:19]=[CH:20][N:21]([CH3:22])[CH3:23]>>[Br:1][c:2]1[cH:3][n:4][cH:5][c:6]([N:16]([CH3:15])[CH3:17])[cH:8]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
|
Smiles
|
Brc1cncc(Br)c1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C)c1cncc(Br)c1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
